Cas no 2228292-32-6 (3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile)

• Product Name: 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile
• CAS No: 2228292-32-6
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6255490
• PubChem ID: 165639874
• Update Time: 2025-10-29

3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile
• EN300-1804429
• 2228292-32-6

• Inchi： 1S/C10H17N/c1-9(2)8(6-5-7-11)10(9,3)4/h8H,5-6H2,1-4H3
• InChI Key： NFMHVTWFQSNSRL-UHFFFAOYSA-N
• SMILES： N#CCCC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile

Comprehensive Guide to 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile (CAS No. 2228292-32-6): Properties, Applications, and Market Insights

3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile (CAS No. 2228292-32-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and versatile applications. This nitrile derivative, characterized by its tetramethylcyclopropyl group, is increasingly being explored for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. In this in-depth guide, we will explore the chemical properties, synthesis methods, applications, and emerging trends surrounding this compound.

The molecular structure of 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile features a cyclopropane ring with four methyl groups, making it a sterically hindered molecule. This structural characteristic contributes to its stability and reactivity, which are crucial for various chemical transformations. Researchers have shown growing interest in this compound as a building block for high-value intermediates in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases.

Recent advancements in green chemistry have highlighted the importance of 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile as a potential eco-friendly alternative in synthetic pathways. Its unique properties allow for more efficient reactions with reduced byproduct formation, aligning with the global push towards sustainable chemical processes. This aspect has made it particularly relevant in the context of circular economy initiatives in the chemical industry.

In the field of material science, 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile has shown promise as a precursor for specialized polymers and coatings. The rigid cyclopropane structure imparts desirable mechanical properties to resulting materials, including enhanced thermal stability and chemical resistance. These characteristics are particularly valuable for applications in high-performance materials used in extreme environments.

The synthesis of 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile typically involves multi-step organic transformations starting from readily available precursors. Recent publications have described optimized routes that improve yield and purity while minimizing environmental impact. These methodological improvements are particularly important given the increasing regulatory scrutiny on chemical manufacturing processes worldwide.

From a commercial perspective, the market for 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile is experiencing steady growth, driven by demand from the pharmaceutical and specialty chemicals sectors. Industry analysts project continued expansion as new applications are discovered and patented. The compound's unique structural motif makes it particularly attractive for intellectual property development, with several recent patent filings highlighting its utility in various domains.

Quality control and analytical characterization of 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile present specific challenges due to its structural complexity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to ensure product purity and consistency. These quality assurance measures are critical for applications in regulated industries like pharmaceuticals.

Storage and handling of 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile require standard laboratory precautions for nitrile compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. The compound's stability under normal conditions makes it relatively convenient to handle compared to more reactive nitriles.

Looking to the future, research directions for 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile include exploring its potential in catalysis and asymmetric synthesis. The steric properties of the tetramethylcyclopropyl group may offer unique advantages in controlling reaction stereochemistry, which could lead to breakthroughs in synthetic methodology. These developments are closely watched by the organic chemistry community.

For researchers and industry professionals seeking detailed technical information about 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile, numerous peer-reviewed publications and patent documents are available. The compound's growing importance is reflected in the increasing number of citations in chemical literature, particularly in journals focusing on medicinal chemistry and materials science.

In conclusion, 3-(2,2,3,3-tetramethylcyclopropyl)propanenitrile (CAS No. 2228292-32-6) represents an exciting area of research and development in modern chemistry. Its combination of structural uniqueness and functional versatility positions it as a valuable compound with diverse applications across multiple industries. As synthetic methods continue to improve and new applications are discovered, this compound is likely to play an increasingly important role in advanced chemical technologies.